Cas no 1804480-08-7 (Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure incorporates multiple fluorine-containing functional groups, enhancing its reactivity and stability under various conditions. The difluoromethyl and trifluoromethoxy moieties contribute to its lipophilicity, making it a valuable intermediate for designing biologically active compounds. The methoxy and ester groups further increase its versatility in synthetic applications, enabling modifications for targeted properties. This compound is particularly useful in the development of crop protection agents due to its potential pesticidal and herbicidal activity. Its well-defined molecular architecture ensures consistent performance in high-precision chemical synthesis.
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate structure
1804480-08-7 structure
Product Name:Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
CAS No:1804480-08-7
MF:C12H12F5NO4
MW:329.220001220703
CID:4842581
Update Time:2025-06-09

Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
    • Inchi: 1S/C12H12F5NO4/c1-3-21-8(19)5-6-4-7(22-12(15,16)17)9(10(13)14)11(18-6)20-2/h4,10H,3,5H2,1-2H3
    • InChI Key: ZGRZCEQJDQGWLC-UHFFFAOYSA-N
    • SMILES: FC(C1=C(N=C(C=C1OC(F)(F)F)CC(=O)OCC)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 366
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.6

Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029083005-1g
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
1804480-08-7 97%
1g
$1,445.30 2022-04-02

Additional information on Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804480-08-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804480-08-7, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of multiple fluorinated substituents and functional groups, make it a valuable building block for drug discovery and development.

The difluoromethyl and trifluoromethoxy groups in its molecular structure contribute to its distinct chemical properties, enhancing its reactivity and stability under various synthetic conditions. These fluorinated moieties are well-documented for their ability to modulate metabolic pathways and improve pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorine atoms into pharmaceuticals due to their profound impact on molecular interactions and bioavailability.

In the context of modern drug design, Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate plays a pivotal role in constructing heterocyclic scaffolds that are prevalent in many lead compounds. The pyridine core, flanked by these electron-withdrawing and electron-donating groups, provides a versatile platform for further functionalization. This compound's utility has been particularly highlighted in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

Recent advancements in synthetic methodologies have further underscored the importance of Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate. Researchers have developed novel catalytic processes that enable efficient and scalable production of this intermediate, reducing costs and improving yields. These innovations align with the broader industry trend toward greener and more sustainable chemical synthesis, emphasizing the need for high-performance intermediates like this one.

The pharmacological relevance of this compound is further illuminated by its incorporation into several clinical candidates that have demonstrated promising preclinical results. For instance, derivatives of this scaffold have shown efficacy in inhibiting specific enzymes implicated in metabolic disorders. The structural rigidity provided by the pyridine ring and the electronic modulation achieved through fluorinated groups contribute to enhanced binding affinity and selectivity.

The role of Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate extends beyond academic research; it is also a cornerstone in industrial pharmaceutical development. Major chemical manufacturers have integrated this intermediate into their production pipelines, ensuring a steady supply for companies engaged in drug discovery. Its commercial availability underscores its significance as a reliable component in synthetic chemistry workflows.

In conclusion, Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate represents a cornerstone of contemporary pharmaceutical innovation. Its unique structural attributes and versatile reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of drug development efforts worldwide.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd